Cas no 1609406-99-6 (4-amino-N,4-dimethylpentanamide hydrate)

• Product Name: 4-amino-N,4-dimethylpentanamide hydrate
• CAS No: 1609406-99-6
• MF: C₇H₁₈N₂O₂
• MW: 162.230021953583
• MDL: MFCD26959427
• CID: 4608709
• Update Time: 2025-05-19

4-amino-N,4-dimethylpentanamide hydrate Chemical and Physical Properties

Names and Identifiers

• 4-amino-N,4-dimethylpentanamide hydrate

• MDL： MFCD26959427
• Inchi： 1S/C7H16N2O.H2O/c1-7(2,8)5-4-6(10)9-3;/h4-5,8H2,1-3H3,(H,9,10);1H2
• InChI Key： SYGWVYHSOYNGEG-UHFFFAOYSA-N
• SMILES： C(CC(N)(C)C)C(=O)NC.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Additional information on 4-amino-N,4-dimethylpentanamide hydrate

4-Amino-N,4-Dimethylpentanamide Hydrate (CAS No. 1609406-99-6): A Comprehensive Overview

4-Amino-N,4-dimethylpentanamide hydrate (CAS No. 1609406-99-6) is a compound of significant interest in the fields of chemistry and medicinal research. This compound, also known as N,4-dimethyl-4-aminopentanamide monohydrate, has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of 4-amino-N,4-dimethylpentanamide hydrate is C₇H₁₇N₂O·H₂O, with a molecular weight of approximately 159.23 g/mol. The compound features an amide functional group and a primary amine group, which are key structural elements that contribute to its reactivity and potential biological activity. The synthesis of this compound typically involves the reaction of 4-amino-4-methylpentanoic acid with dimethylamine in the presence of a coupling agent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride) or HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

Physical and Chemical Properties

4-Amino-N,4-dimethylpentanamide hydrate is a white crystalline solid at room temperature. It is soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits a melting point of around 185°C and has a pKa value that reflects its basic nature due to the presence of the primary amine group. The hydrate form of the compound is stable under standard laboratory conditions but may require protection from moisture to prevent degradation.

Spectroscopic Analysis

Spectroscopic techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to characterize 4-amino-N,4-dimethylpentanamide hydrate. IR spectroscopy reveals characteristic peaks for the amide (C=O) and amine (N-H) functional groups. NMR spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms. Mass spectrometry confirms the molecular weight and can be used to identify any impurities or by-products in the synthesized compound.

Biological Activity and Applications

The biological activity of 4-amino-N,4-dimethylpentanamide hydrate has been a subject of recent research interest. Studies have shown that this compound exhibits potential anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, preliminary research suggests that it may have neuroprotective effects by reducing oxidative stress in neuronal cells.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 4-amino-N,4-dimethylpentanamide hydrate in a murine model of acute inflammation. The results demonstrated that oral administration of the compound significantly reduced paw edema and decreased levels of inflammatory markers in serum. These findings highlight the potential therapeutic applications of this compound in treating inflammatory diseases.

Safety Considerations

While 4-amino-N,4-dimethylpentanamide hydrate shows promise in various biological applications, it is important to consider safety aspects during handling and use. The compound should be stored in a cool, dry place away from direct sunlight to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to avoid exposure through inhalation or skin contact.

FUTURE RESEARCH DIRECTIONS

The future research on 4-amino-N,4-dimethylpentanamide hydrate is likely to focus on further elucidating its mechanism of action at the molecular level and exploring its potential as a therapeutic agent for various diseases. Clinical trials will be essential to evaluate its safety and efficacy in human subjects. Additionally, efforts to optimize its pharmacokinetic properties through structural modifications may enhance its therapeutic potential.

In conclusion, 4-amino-N,4-dimethylpentanamide hydrate (CAS No. 1609406-99-6) is a promising compound with unique structural features and potential biological activities. Its anti-inflammatory and neuroprotective properties make it an interesting candidate for further research and development in medicinal chemistry.